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Compound of Interest

Compound Name: 1-(Pyrrolidin-1-yl)prop-2-yn-1-one

Cat. No.: B1606674

Disclaimer: The compound "1-(Pyrrolidin-1-yl)prop-2-yn-1-one" as specified in the topic of
inquiry is not associated with a publicly registered CAS number and appears to be a novel or
uncharacterized substance. This guide will therefore focus on the closely related and well-
documented analog, 1-(Pyrrolidin-1-yl)prop-2-en-1-one (CAS: 42104-70-1). This analog shares
a pyrrolidine ring and a propenone linkage, differing only in the saturation of the bond (an
alkene instead of an alkyne). The information presented herein pertains to this analog.

Chemical Identity and Properties

1-(Pyrrolidin-1-yl)prop-2-en-1-one, also known as N-acryloylpyrrolidine, is a chemical
compound with the molecular formula C7H11NO.[1][2] It is recognized for its utility as a
monomer and a building block in organic synthesis.

Physicochemical Data

The key physicochemical properties of 1-(Pyrrolidin-1-yl)prop-2-en-1-one are summarized in
the table below for easy reference.
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Property Value Reference

CAS Number 42104-70-1 [1]12]

Molecular Formula C7H1:NO [1][2]

Molecular Weight 125.17 g/mol [11[2]
1-(pyrrolidin-1-yl)prop-2-en-1-

IUPAC Name Py Yhprop [2]
one
N-acryloylpyrrolidine, N,N-

Synonyms ) [2]
Tetramethyleneacrylamide

SMILES C=CC(=0O)N1ccCccC1 [1][2]

Synthesis and Experimental Protocols

The primary synthetic route to 1-(Pyrrolidin-1-yl)prop-2-en-1-one involves the acylation of

pyrrolidine with acryloyl chloride.

General Synthesis Protocol

This protocol describes the synthesis of N-acryloylpyrrolidine from pyrrolidine and acryloyl

chloride.

Materials:

Pyrrolidine

Acryloyl chloride

Anhydrous diethyl ether (or a similar inert solvent)

Triethylamine (or another suitable base)

Anhydrous magnesium sulfate

Standard laboratory glassware for reactions under an inert atmosphere
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Procedure:

In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere
(e.g., nitrogen or argon), dissolve pyrrolidine and triethylamine in anhydrous diethyl ether.

Cool the solution to 0°C using an ice bath.

Slowly add a solution of acryloyl chloride in anhydrous diethyl ether to the cooled pyrrolidine
solution dropwise.

After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for several hours.

Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion, filter the reaction mixture to remove the triethylamine hydrochloride salt.

Wash the filtrate with a saturated aqueous solution of sodium bicarbonate and then with
brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
under reduced pressure to yield the crude product.

Purify the crude product by vacuum distillation or column chromatography to obtain pure 1-
(Pyrrolidin-1-yl)prop-2-en-1-one.

Synthesis Workflow Diagram

The following diagram illustrates the general workflow for the synthesis of 1-(Pyrrolidin-1-

yl)prop-2-en-1-one.
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Caption: General synthesis workflow for 1-(Pyrrolidin-1-yl)prop-2-en-1-one.

Biological Activity and Applications

1-(Pyrrolidin-1-yl)prop-2-en-1-one has been investigated for its role in polymer chemistry and
has potential applications in drug development due to the biological activities observed in
structurally related compounds.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b1606674?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606674?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Enzyme Inhibition

This compound has been shown to be an inhibitor of the homopolymerization of
polydimethylsiloxane (PDMS) by competing for the active site on DNA polymerase.[1] It also
inhibits the copolymerization of PDMS with methyl methacrylate (MMA).[1]

Quantitative Inhibition Data:

Parameter Value Enzyme System

DNA Polymerase (for PDMS

Inhibition Constant (Ki) 456 x 10> M o
homopolymerization)

DNA Polymerase (for PDMS

homopolymerization)

ICso0 2.14x 10> M

Potential Anti-inflammatory Activity

While direct studies on the anti-inflammatory properties of 1-(Pyrrolidin-1-yl)prop-2-en-1-one
are limited, a class of 1,3-disubstituted prop-2-en-1-one derivatives has been identified as
inhibitors of neutrophilic inflammation.[3] These compounds were found to modulate the
mitogen-activated protein kinase (MAPK) and Akt signaling pathways.[3] Given its structural
similarity, it is plausible that 1-(Pyrrolidin-1-yl)prop-2-en-1-one may exhibit similar biological
activities.

Proposed Mechanism of Action: Modulation of
Inflammatory Pathways

Based on studies of structurally related enone derivatives, a potential mechanism of action for
the anti-inflammatory effects of 1-(Pyrrolidin-1-yl)prop-2-en-1-one involves the modulation of
the MAPK and Akt signaling pathways in neutrophils.[3] These pathways are crucial for
neutrophil activation, which includes processes like elastase release and superoxide anion

generation.

Signaling Pathway Diagram
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The diagram below illustrates the proposed signaling pathway that may be modulated by this
class of compounds.
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Caption: Proposed modulation of MAPK and Akt pathways by prop-2-en-1-one derivatives.

Conclusion

1-(Pyrrolidin-1-yl)prop-2-en-1-one is a versatile chemical compound with established roles in
polymer science and potential applications in the development of novel anti-inflammatory
agents. Its synthesis is straightforward, and its biological activity, particularly in the context of
enzyme inhibition, is quantitatively characterized. Further research into its potential modulation
of inflammatory signaling pathways, such as the MAPK and Akt pathways, could open new
avenues for its therapeutic use. This guide provides a foundational overview for researchers
and drug development professionals interested in the properties and applications of this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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